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Compound of Interest

5-Fluoro-4-hydrazinyl-2-
Compound Name:
methoxypyrimidine

Cat. No.: B062747

An In-depth Technical Guide to 5-Fluoro-4-hydrazinyl-2-methoxypyrimidine for Researchers
and Drug Development Professionals.

Introduction

5-Fluoro-4-hydrazinyl-2-methoxypyrimidine is a fluorinated pyrimidine derivative that serves
as a crucial building block in synthetic organic chemistry. Its structural features, including a
reactive hydrazinyl group and a fluorine atom on the pyrimidine core, make it a valuable
intermediate in the production of various target molecules. This guide provides a
comprehensive overview of its commercial availability, physicochemical properties, synthesis
protocols, and primary applications, with a focus on its role in the agrochemical industry and
potential in medicinal chemistry.

Physicochemical Properties

5-Fluoro-4-hydrazinyl-2-methoxypyrimidine is a solid compound with the chemical formula
C5H7FN40.[1][2][3] Its key properties are summarized in the table below.
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Property Value Source
CAS Number 166524-64-7 [1][4]
Molecular Formula C5H7FN40O [11[2][3]
Molecular Weight 158.13 g/mol [11[2]
Melting Point >155°C (decomposition) [2]
Density 1.52+0.1 g/cm? (Predicted) [2]
Appearance White solid [5]
IUPAC Name (5-fluoro-2-methoxypyrimidin- o

4-ylhydrazine

Commercial Suppliers

Several chemical suppliers offer 5-Fluoro-4-hydrazinyl-2-methoxypyrimidine, primarily for

research and development purposes as well as for larger-scale manufacturing. Availability

ranges from milligrams to kilogram quantities, with options for custom synthesis.

. . Available
Supplier Purity . Notes
Quantities
) S - Price listed as
Matrix Scientific Not specified 500.00mg
$394.00 for 500mg.[3]
Simson Pharma ] ] ) Accompanied by a
o High quality Custom Synthesis - )
Limited Certificate of Analysis.
Royalchem (Anhui Focus on B2B supply
Royal Chemical Co., ISO-certified Bulk quantities for herbicide
Ltd.) synthesis.[4][6]
Hebei Yanxi Chemical 999 Min. Order: 1kg; Listed on
0
Co., Ltd. Supply Ability: 20 tons ~ ChemicalBook.[7]
Supplier of specialty
BOC Sciences Qualified product Inquire for details chemicals for drug

discovery.[8]

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/5-Fluoro-4-hydrazino-2-methoxypyrimidine
https://www.royal-chem.com/5-fluoro-4-hydrazino-2-methoxypyrimidine.html
https://pubchem.ncbi.nlm.nih.gov/compound/5-Fluoro-4-hydrazino-2-methoxypyrimidine
https://www.chembk.com/en/chem/5-fluoro-4-hydrazino-2-methoxypyrimidine
https://www.matrixscientific.com/product/buy-5-fluoro-4-hydrazino-2-methoxypyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/5-Fluoro-4-hydrazino-2-methoxypyrimidine
https://www.chembk.com/en/chem/5-fluoro-4-hydrazino-2-methoxypyrimidine
https://www.chembk.com/en/chem/5-fluoro-4-hydrazino-2-methoxypyrimidine
https://www.chembk.com/en/chem/5-fluoro-4-hydrazino-2-methoxypyrimidine
https://patents.google.com/patent/CN102757390A/en
https://pubchem.ncbi.nlm.nih.gov/compound/5-Fluoro-4-hydrazino-2-methoxypyrimidine
https://www.benchchem.com/product/b062747?utm_src=pdf-body
https://www.matrixscientific.com/product/buy-5-fluoro-4-hydrazino-2-methoxypyrimidine
https://www.royal-chem.com/5-fluoro-4-hydrazino-2-methoxypyrimidine.html
https://www.royal-chem.com/products/5-Fluoro-4-hydrazino-2-methoxypyrimidine.html
https://m.chemicalbook.com/ProductDetail_EN_2-methoxy-4-hydrazinyl-5-fluoropyrimidine_2346928.htm
https://www.bocsci.com/5-fluoro-4-hydrazino-2-methoxypyrimidine-cas-166524-64-7-item-10298.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b062747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols: Synthesis

The synthesis of 5-Fluoro-4-hydrazinyl-2-methoxypyrimidine is typically achieved through
multi-step reactions starting from readily available pyrimidine precursors. Patents describe
several viable routes.

Method 1: Synthesis from 5-Fluorouracil

A common method involves a three-step process starting with 5-fluorouracil.[5]

¢ Chlorination: 5-fluorouracil is reacted with phosphorus oxychloride to produce 2,4-dichloro-5-
fluoropyrimidine. This reaction is conducted in the presence of a non-polar organic solvent
like toluene.[5]

» Methoxylation: The resulting dichlorinated intermediate is then reacted with a sodium
methoxide solution. This step selectively replaces one chlorine atom with a methoxy group,
yielding 2,4-dimethoxy-5-fluoropyrimidine.[5]

o Hydrazinolysis: Finally, the dimethoxy intermediate undergoes hydrazinolysis with hydrazine
hydrate. This step substitutes the remaining chlorine atom with a hydrazinyl group to form
the final product, 5-Fluoro-4-hydrazinyl-2-methoxypyrimidine.[5] The product is typically
obtained as a white solid after filtration and drying, with reported yields around 78.6% and
purity of 98.2%.[5]

Synthesis from 5-Fluorouracil
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Caption: Synthesis workflow starting from 5-Fluorouracil.

Method 2: Synthesis from 2-methoxy-5-fluorouracil

An alternative patented method starts from 2-methoxy-5-fluorouracil.[9]
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o Chlorination: The starting material reacts with phosphorus oxychloride in the presence of an
organic solvent (e.g., toluene) and an acid-binding agent like triethylamine. The reaction is
heated to 105-110°C to produce 2-methoxy-4-chloro-5-fluoropyrimidine.[9]

e Hydrazinolysis: The chlorinated intermediate then reacts with hydrazine hydrate at room
temperature for 5-20 hours to yield the final product. The molar ratio of hydrazine hydrate to
the intermediate is typically between 1:1 and 2:1.[9]

Applications

The primary application of 5-Fluoro-4-hydrazinyl-2-methoxypyrimidine is as a key
intermediate in the agrochemical industry.[4][10]

Herbicide Synthesis

This compound is a crucial building block for manufacturing pyrimidine-based selective
herbicides.[4][10] Specifically, it is an important intermediate in the synthesis of
triazolopyrimidine sulfonamide herbicides such as florasulam, which are used for broadleaf
weed control in crops.[9] The hydrazinyl group allows for the construction of the fused triazolo
ring system characteristic of this class of herbicides.

Role as a Chemical Intermediate in Agrochemicals

5-Fluoro-4-hydrazinyl-2-methoxypyrimidine

ey Intermediate

Further Synthetic Transformations
(e.g., Cyclocondensation)

orms core structure

Triazolopyrimidine Sulfonamide Herbicides

(e.g., Florasulam)

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://patents.google.com/patent/CN104945331A/en
https://patents.google.com/patent/CN104945331A/en
https://www.benchchem.com/product/b062747?utm_src=pdf-body
https://www.royal-chem.com/5-fluoro-4-hydrazino-2-methoxypyrimidine.html
https://www.benchchem.com/product/B062747
https://www.royal-chem.com/5-fluoro-4-hydrazino-2-methoxypyrimidine.html
https://www.benchchem.com/product/B062747
https://patents.google.com/patent/CN104945331A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b062747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Role as an intermediate in herbicide synthesis.

Potential in Medicinal Chemistry

While its primary use is in agrochemicals, the fluorinated pyrimidine scaffold is prevalent in
many biologically active molecules and pharmaceuticals.[11][12] The presence of a fluorine
atom can enhance metabolic stability and binding affinity to biological targets.[11] The
hydrazinyl group is a versatile functional handle that can be used to synthesize a variety of
derivatives, such as hydrazones, for screening in drug discovery programs.[11]

Safety and Handling

According to the Globally Harmonized System (GHS) classification, 5-Fluoro-4-hydrazinyl-2-
methoxypyrimidine presents several hazards.

Acute Toxicity: It is classified as toxic if swallowed (Acute Tox. 3, H301).[1]

Self-heating: It may be self-heating in large quantities and could catch fire (Self-heat. 2,
H252).[1]

Skin and Eye Damage: Some safety data sheets for similar compounds indicate risks of
severe skin burns and eye damage (H314).[13]

Skin Sensitization: It may cause an allergic skin reaction (H317).[13]

Handling Precautions: Standard laboratory safety protocols should be strictly followed. This
includes using personal protective equipment (PPE) such as gloves, safety glasses, and a lab
coat.[13] Work should be conducted in a well-ventilated area or a fume hood. In case of
contact, rinse the affected area with plenty of water and seek medical attention.[13] Always
consult the specific Safety Data Sheet (SDS) provided by the supplier before handling this
chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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